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This technical whitepaper provides a comprehensive overview of the historical discovery,
isolation, and evolving research landscape of Picein (C14H1s07), a phenolic glucoside of
significant interest to researchers, scientists, and drug development professionals. This
document details the early beginnings of its characterization in the late 19th century and
summarizes key quantitative data and experimental methodologies that have defined its
scientific journey.

Historical Context: The Discovery and Naming of
Picein

The journey of Picein's discovery begins in the late 19th century, a period of burgeoning
interest in the chemical constituents of the natural world. The earliest recorded mention of
"picein" appears in the scientific literature of 1894. The name itself is derived from the Latin
"piceus," meaning "pitch-black” or relating to the spruce tree (Picea), combined with the suffix "-

in," a common convention for naming glucosides during that era. This nomenclature firmly links
its origins to the Norway spruce (Picea abies).

Historical records indicate that the French chemist Charles Tanret was the first to isolate and
identify Picein. In his work on the chemical components of various plants, Tanret identified a
bitter-tasting glucoside in the young shoots of spruce trees, which he named Picein. His
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findings were documented in the scientific journals of the time, laying the groundwork for all
subsequent research on this compound.

Physicochemical Properties and Natural Occurrence

Picein is the glucoside of piceol (4-hydroxyacetophenone). It is a white crystalline solid with the
chemical formula C14H1807. While first discovered in Norway spruce, subsequent research has
identified its presence in a variety of other plant species.

Plant Source Part of Plant Concentration/Notes

Found in varying

concentrations depending on

Picea abies (Norway Spruce) Needles, Bark, Roots o
the specific tissue and
environmental conditions.

) ) ] Co-occurs with other

Salix species (Willow) Bark ] ) o

salicylates like salicin.
) ) ) Investigated for its potential to

Picrorhiza kurroa Rhizomes ]
promote collagen synthesis.

Rhodiola rosea - Identified as a constituent.

Early Research and Biological Activities

Initial research on Picein focused on its basic chemical characterization. However,
contemporary studies have unveiled a range of biological activities, with a primary focus on its
antioxidative and neuroprotective properties. These effects are often attributed to its aglycone,
piceol, which is released upon hydrolysis of the glycosidic bond.

Experimental Protocols: A Glimpse into Early Isolation
Techniques

While the precise, step-by-step protocol from Tanret's original discovery is not readily available
in modern databases, the general methods for isolating glucosides in the late 19th century
followed a common workflow. The process would have involved the following key steps:
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A generalized workflow for the 19th-century isolation of Picein.

Modern Research Focus: Neuroprotection and
Antioxidant Effects

Recent in vitro and in vivo studies have explored the potential therapeutic applications of
Picein, particularly in the context of neurodegenerative diseases. Research has suggested that
Picein may exert its neuroprotective effects through the modulation of oxidative stress
pathways.

Picein Action Oxidative Stress Cellular Effects

Picein Hydrolysis Piceol (aglycone) neutralizes Reactive Oxygen Species (ROS) Impairs Mitochondrial Function SUDDOILS P Neuronal Survival

Click to download full resolution via product page

Signaling pathway illustrating the proposed neuroprotective mechanism of Picein.

Conclusion and Future Directions

From its initial discovery as a bitter compound in spruce shoots to its current status as a
molecule of interest for its neuroprotective potential, Picein has traveled a long scientific path.
The foundational work of early chemists like Charles Tanret provided the essential starting point
for over a century of research. Future investigations will likely focus on elucidating the precise
molecular targets of Picein and its metabolites, as well as exploring its therapeutic efficacy in
preclinical and clinical settings. This historical and technical overview serves as a valuable
resource for scientists and researchers dedicated to advancing our understanding of this
intriguing natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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